Cas no 1037559-82-2 ((1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile)
1037559-82-2 structure
(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile
1037559-82-2
C8H12N2
136.19
5065124
(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile Properties
Names and Identifiers
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- (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile
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- ZLISHYOBWCRHFE-XVMARJQXSA-N
- 1S/C8H12N2/c1-8(2)5-4-10-6(3-9)7(5)8/h5-7,10H,4H2,1-2H3/t5-,6+,7-/m0/s1
- C1(C)([C@@H]2[C@@H](C#N)NC[C@H]12)C
(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile Related Literature
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Diane M. Coe,Rossana Perciaccante,Panayiotis A. Procopiou Org. Biomol. Chem., 2003,1, 1106-1111
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Simon P. Walg,Anneken Grün,Merve Cayir Kücükdisli,Yu Sun,Werner R. Thiel,Markus Gerhards New J. Chem., 2022,46, 4062-4071
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4. Front cover
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Jaya Mehara,Jana Roithová Chem. Sci., 2020,11, 11960-11972
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Abhishek P. Dhand,Ryan Poling-Skutvik,Chinedum O. Osuji Soft Matter, 2021,17, 4517-4524
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Bing Liu,Wenping Li,Jiao Zheng,Qiang Lin,Xin Zhang,Junwei Zhang,Feng Jiang,Yuebing Xu,Xiaohao Liu Catal. Sci. Technol., 2018,8, 5288-5301
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Shyh-Chyang Luo,Jiang Jiang,Sean S. Liour,Shujun Gao,Jackie Y. Ying,Hsiao-hua Yu Chem. Commun., 2009, 2664-2666
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Christophe Anjard,Moez Rhimi,Anthony W. Coleman Chem. Commun., 2014,50, 11404-11406
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10. Front cover
1037559-82-2 ((1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile) Related Products
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